N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide

• IUPAC Name: N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide
• InChI: InChI=1S/C20H25N3O2/c1-15(21-16(2)24)20(25)23-12-10-22(11-13-23)14-18-8-5-7-17-6-3-4-9-19(17)18/h3-9,15H,10-14H2,1-2H3,(H,21,24)
• InChI Key: KJROFSASVZSGIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CC2=CC=CC3=CC=CC=C32)NC(=O)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide, also known as NAPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of piperazine derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide is not fully understood, but it is believed to act through the modulation of several key pathways involved in neuronal function and survival. It has been shown to enhance the activity of antioxidant enzymes, reduce inflammation, and regulate the levels of key neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to enhance the activity of antioxidant enzymes, reduce inflammation, and regulate the levels of key neurotransmitters in the brain. In addition, it has been shown to promote the survival of neurons and protect against oxidative stress-induced cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide is its ability to exhibit a wide range of biological activities, making it a promising candidate for the development of novel therapeutics. However, one of the limitations of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide. One area of interest is the development of more potent and selective derivatives of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide that exhibit enhanced therapeutic potential. In addition, further studies are needed to fully elucidate the mechanism of action of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide and its potential applications in the treatment of neurodegenerative diseases. Finally, the development of novel delivery systems for N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide could improve its solubility and enhance its bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide involves the reaction between 1-naphthalenemethylpiperazine and 2-acetylacetamide in the presence of a base catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide as the final product.

Scientific Research Applications

N-[1-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-oxopropan-2-yl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to exhibit neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.